Cas no 1261737-93-2 (3',3-Dibromo-2'-hydroxypropiophenone)

• Product Name: 3',3-Dibromo-2'-hydroxypropiophenone
• CAS No: 1261737-93-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4938483
• Update Time: 2025-06-08

3',3-Dibromo-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3',3-Dibromo-2'-hydroxypropiophenone

• Inchi： 1S/C9H8Br2O2/c10-5-4-8(12)6-2-1-3-7(11)9(6)13/h1-3,13H,4-5H2
• InChI Key： ZWYJYWYEHVQDNE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1O)Br)=O

Computed Properties

• Exact Mass: 307.88706 g/mol
• Monoisotopic Mass: 305.88910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.97
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 3',3-Dibromo-2'-hydroxypropiophenone

Professional Introduction to Compound with CAS No. 1261737-93-2 and Product Name: 3',3-Dibromo-2'-hydroxypropiophenone

The compound with the CAS number 1261737-93-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its product name, 3',3-Dibromo-2'-hydroxypropiophenone, provides a detailed insight into its molecular structure, which comprises bromine atoms and a hydroxyl group attached to a propiophenone backbone. This unique configuration makes it a versatile intermediate in the synthesis of various pharmacologically active compounds.

In recent years, the demand for high-purity intermediates in drug development has surged, driven by the need for more efficient and selective synthetic routes. 3',3-Dibromo-2'-hydroxypropiophenone has emerged as a critical building block in this context, particularly in the synthesis of kinase inhibitors and other small-molecule drugs targeting complex biological pathways. The presence of bromine atoms on the molecule allows for further functionalization via cross-coupling reactions, making it an invaluable asset in medicinal chemistry.

One of the most compelling aspects of 3',3-Dibromo-2'-hydroxypropiophenone is its role in the development of novel therapeutic agents. For instance, researchers have leveraged its structural features to design inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The hydroxyl group provides a site for hydrogen bonding interactions, enhancing binding affinity to target proteins, while the bromine atoms serve as handles for palladium-catalyzed coupling reactions.

Recent studies have highlighted the compound's utility in the synthesis of antiviral agents as well. The propiophenone moiety is known to exhibit broad-spectrum biological activity, and modifications at the 3' and 2' positions can fine-tune its pharmacological properties. A notable example is its application in developing protease inhibitors for HIV treatment. The brominated derivatives of 3',3-Dibromo-2'-hydroxypropiophenone have shown promising inhibitory effects on viral proteases, thereby disrupting viral replication cycles.

The synthetic methodologies employed in producing 3',3-Dibromo-2'-hydroxypropiophenone are also worth mentioning. Modern synthetic approaches often involve multi-step organic transformations, starting from readily available aromatic precursors. Advanced catalytic systems and green chemistry principles have been integrated to improve yield and reduce environmental impact. For instance, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency.

In addition to its pharmaceutical applications, 3',3-Dibromo-2'-hydroxypropiophenone finds utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing complex organic molecules with tailored properties. Researchers are exploring its potential in developing advanced polymers and liquid crystals, where precise control over molecular architecture is crucial.

The regulatory landscape surrounding the use of 3',3-Dibromo-2'-hydroxypropiophenone is also evolving. As synthetic chemistry advances, there is a growing emphasis on ensuring safety and sustainability in chemical manufacturing processes. Compliance with international standards such as REACH (Registration, Evaluation, Authorization, and Restriction of Chemicals) is essential for companies involved in its production and distribution.

Looking ahead, the future prospects of 3',3-Dibromo-2'-hydroxypropiophenone appear promising. Ongoing research efforts are focused on expanding its applications in drug discovery and material science. Innovations in computational chemistry and artificial intelligence are expected to accelerate the design of novel derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry will play a pivotal role in translating laboratory findings into commercial products.

In conclusion,3',3-Dibromo-2'-hydroxypropiophenone (CAS No. 1261737-93-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, while its adaptability allows for diverse applications in materials science and agrochemicals. As our understanding of molecular interactions deepens, so too will the potential of this compound to contribute to advancements in human health and technological innovation.